Cas no 2169543-45-5 (4-(Prop-2-en-1-yloxy)pyrido[3,4-d]pyrimidine)

• Product Name: 4-(Prop-2-en-1-yloxy)pyrido[3,4-d]pyrimidine
• CAS No: 2169543-45-5
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 5325229
• Update Time: 2025-07-21

4-(Prop-2-en-1-yloxy)pyrido[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(prop-2-en-1-yloxy)pyrido[3,4-d]pyrimidine
• 4-prop-2-enoxypyrido[3,4-d]pyrimidine
• 4-(Prop-2-en-1-yloxy)pyrido[3,4-d]pyrimidine

• Inchi： 1S/C10H9N3O/c1-2-5-14-10-8-3-4-11-6-9(8)12-7-13-10/h2-4,6-7H,1,5H2
• InChI Key： IBDFVOHCUUDJOE-UHFFFAOYSA-N
• SMILES： O(CC=C)C1=C2C=CN=CC2=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• XLogP3: 1.4
• Topological Polar Surface Area: 47.9

Additional information on 4-(Prop-2-en-1-yloxy)pyrido[3,4-d]pyrimidine

Introduction to 4-(Prop-2-en-1-yloxy)pyrido[3,4-d]pyrimidine (CAS No. 2169543-45-5)

4-(Prop-2-en-1-yloxy)pyrido[3,4-d]pyrimidine, identified by its Chemical Abstracts Service (CAS) number 2169543-45-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrido[3,4-d]pyrimidine scaffold, a structural motif well-documented for its biological activity and potential therapeutic applications. The presence of an allyl ether (prop-2-en-1-yloxy) group in its molecular structure introduces unique chemical and pharmacological properties, making it a subject of extensive research and development.

The pyrido[3,4-d]pyrimidine core is a fused bicyclic system consisting of a pyridine ring and a pyrimidine ring. This configuration is known to exhibit a wide range of biological activities, including antiviral, anticancer, and antimicrobial properties. The allyl ether substituent not only influences the electronic properties of the molecule but also plays a crucial role in modulating its interactions with biological targets. Such modifications are often employed to enhance solubility, bioavailability, and metabolic stability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Among these, 4-(Prop-2-en-1-yloxy)pyrido[3,4-d]pyrimidine has emerged as a promising candidate due to its unique structural features. Studies have demonstrated that this compound can interact with various biological targets, including enzymes and receptors involved in critical cellular processes. Its ability to modulate these targets makes it an attractive scaffold for the development of drugs targeting conditions such as cancer, inflammation, and infectious diseases.

One of the most compelling aspects of 4-(Prop-2-en-1-yloxy)pyrido[3,4-d]pyrimidine is its potential as an inhibitor of kinases, which are enzymes that play a central role in cell signaling pathways. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. Preclinical studies have shown that derivatives of this compound can selectively inhibit specific kinases without affecting others, thereby reducing off-target effects. This selectivity is a key factor in the development of safer and more effective therapeutic agents.

The allyl ether group in the molecule also contributes to its chemical versatility. This moiety can undergo various chemical transformations, allowing for the synthesis of a diverse library of analogs. These analogs can be screened for enhanced biological activity or improved pharmacokinetic properties. The flexibility offered by the allyl ether substituent makes it an ideal candidate for structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates.

Recent advancements in computational chemistry have further accelerated the discovery and optimization of compounds like 4-(Prop-2-en-1-yloxy)pyrido[3,4-d]pyrimidine. Molecular modeling techniques have enabled researchers to predict the binding modes of this compound with biological targets with high accuracy. These predictions guide experimental efforts and help in designing more effective derivatives. Additionally, virtual screening algorithms have been employed to identify potential lead compounds from large databases, significantly reducing the time and cost associated with drug discovery.

The synthesis of 4-(Prop-2-en-1-yloxy)pyrido[3,4-d]pyrimidine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the allyl ether group necessitates careful handling to avoid unwanted side reactions. Advances in synthetic methodologies have made it possible to produce this compound in high yields with minimal purification steps. These improvements have not only facilitated research but also paved the way for large-scale production if future clinical applications are realized.

The pharmacological profile of 4-(Prop-2-en-1-yloxy)pyrido[3,4-d]pyrimidine has been extensively studied both in vitro and in vivo. Initial studies have shown that this compound exhibits potent activity against several cancer cell lines. Mechanistic studies suggest that it inhibits key signaling pathways involved in tumor growth and progression. Furthermore, animal models have demonstrated that 4-(Prop-2-en-1-yloxy)pyrido[3,4-d]pyrimidine can reduce tumor burden without significant toxicity at effective doses.

One notable feature of this compound is its ability to induce apoptosis in cancer cells while sparing normal cells. This selective toxicity is attributed to differences in kinase expression levels between cancerous and healthy cells. By targeting specific kinases overexpressed in tumors, 4-(Prop-2-en-1-yloxy)pyrido[3,4-d]pyrimidine effectively disrupts cancer cell survival mechanisms without harming normal tissues.

The development of novel anticancer agents is a rapidly evolving field due to the increasing incidence of cancer worldwide and the limitations associated with existing treatments such as chemotherapy and radiation therapy. 4-(Prop-2-en-1-yloxy)pyrido[3,4-d]pyrimidine represents a promising addition to the arsenal of anticancer drugs because it offers a new mechanism of action and potential for combination therapies.

Another area where this compound shows promise is in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Inflammatory processes involve dysregulation of kinases and other signaling molecules targeted by 4-(Prop-2-en-1-yloxy)pyrido[3,4-d]pyrimidine. Preclinical studies have demonstrated that this compound can reduce inflammation by inhibiting key pro-inflammatory pathways.

The therapeutic potential of 4-(Prop-2-en-1-yloxy)pyrido[3,4-d]pyrimidine extends beyond oncology and inflammation into other areas such as neurodegenerative diseases like Alzheimer's disease and Parkinson's disease. These conditions are characterized by abnormal protein aggregation and oxidative stress, both of which can be modulated by compounds targeting kinases and other relevant signaling pathways.

In conclusion, 4-(Prop-2-enyl-oxy)-Pyrido [ 3 , 4 - d ] Pyrimidinone , identified by CAS No . 2169568 - 45 - 5 , is a versatile heterocyclic compound with significant therapeutic potential . Its unique structural features , including the presence o f an allyl ether group , make i t an attractive scaffold f or drug design . Preclinical studies have demonstrated i ts ability t o modulate key signaling pathways involved i n cancer , inflammation , and neurodegenerative diseases . With further research t o optimize i ts pharmacological properties , this compound holds promise f or becoming a valuable therapeutic agent i n t he future . p >